Cas no 2639413-86-6 (Tert-butyl 3-(methylsulfanyl)azetidine-3-carboxylate)

• Product Name: Tert-butyl 3-(methylsulfanyl)azetidine-3-carboxylate
• CAS No: 2639413-86-6
• MF: C₉H₁₇NO₂S
• MW: 203.301781415939
• CID: 5651816
• PubChem ID: 165902584
• Update Time: 2025-10-31

Tert-butyl 3-(methylsulfanyl)azetidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-27784161
• tert-butyl 3-(methylsulfanyl)azetidine-3-carboxylate
• 2639413-86-6
• Tert-butyl 3-(methylsulfanyl)azetidine-3-carboxylate

• Inchi： 1S/C9H17NO2S/c1-8(2,3)12-7(11)9(13-4)5-10-6-9/h10H,5-6H2,1-4H3
• InChI Key： GZGOCWKXLXQMKI-UHFFFAOYSA-N
• SMILES： S(C)C1(C(=O)OC(C)(C)C)CNC1

Computed Properties

• Exact Mass: 203.09799996g/mol
• Monoisotopic Mass: 203.09799996g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 63.6Ų

Additional information on Tert-butyl 3-(methylsulfanyl)azetidine-3-carboxylate

Comprehensive Overview of Tert-butyl 3-(methylsulfanyl)azetidine-3-carboxylate (CAS No. 2639413-86-6)

Tert-butyl 3-(methylsulfanyl)azetidine-3-carboxylate (CAS No. 2639413-86-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of azetidine derivatives, which are increasingly studied for their unique structural properties and potential applications in drug discovery. The presence of both tert-butyl and methylsulfanyl functional groups enhances its versatility, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for azetidine-based compounds has surged due to their role in developing novel therapeutics. Researchers are particularly interested in Tert-butyl 3-(methylsulfanyl)azetidine-3-carboxylate for its potential as a building block in the synthesis of bioactive molecules. Its carboxylate moiety offers excellent reactivity, enabling facile modifications for targeted applications. This aligns with the growing trend of fragment-based drug design, where small molecular fragments are used to construct more complex drug candidates.

The compound’s methylsulfanyl group introduces additional functionality, which can be leveraged in click chemistry and other bioorthogonal reactions. These reactions are pivotal in modern drug development, especially for labeling and conjugating biomolecules. As the pharmaceutical industry shifts toward personalized medicine, intermediates like Tert-butyl 3-(methylsulfanyl)azetidine-3-carboxylate are becoming indispensable for creating tailored therapeutics.

From an environmental perspective, the synthesis of Tert-butyl 3-(methylsulfanyl)azetidine-3-carboxylate is often optimized to adhere to green chemistry principles. This includes minimizing waste and using sustainable solvents, reflecting the broader industry focus on eco-friendly synthesis. Such practices are critical as regulatory bodies and consumers increasingly prioritize sustainable pharmaceuticals.

Another area of interest is the compound’s potential role in agrochemical innovation. The azetidine ring is a key scaffold in designing new pesticides and herbicides with improved efficacy and lower environmental impact. This aligns with global efforts to address food security challenges through advanced agricultural chemicals.

In summary, Tert-butyl 3-(methylsulfanyl)azetidine-3-carboxylate (CAS No. 2639413-86-6) is a multifaceted compound with broad applications in drug discovery, agrochemicals, and sustainable chemistry. Its unique structural features and reactivity make it a valuable asset for researchers exploring next-generation therapeutics and green synthesis methodologies. As the scientific community continues to uncover its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern chemistry and biotechnology.